Cas no 70951-86-9 (4,5-dibromo-1-methyl-pyrazole)

• Product Name: 4,5-dibromo-1-methyl-pyrazole
• CAS No: 70951-86-9
• MF: C₄H₄Br₂N₂
• MW: 239.895958900452
• CID: 546357
• PubChem ID: 13185125
• Update Time: 2025-06-17

4,5-dibromo-1-methyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4,5-dibromo-1-methyl-
• 4,5-dibromo-1-methylpyrazole
• 4,5-dibromo-1-methyl-pyrazole
• DTXSID80525706
• 4,5-Dibromo-1-methyl-1H-pyrazole
• 70951-86-9
• Y11325

• Inchi： 1S/C4H4Br2N2/c1-8-4(6)3(5)2-7-8/h2H,1H3
• InChI Key： DSXOGKBIRBECHE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1C)Br

Computed Properties

• Exact Mass: 237.87412
• Monoisotopic Mass: 237.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82